Cas no 1361515-41-4 (2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361515-41-4
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4920088
• Update Time: 2025-10-29

2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-7(4-5-16-12(6)17)8-2-3-9(13)11(15)10(8)14/h2-5H,1H3,(H,16,17)
• InChI Key： IISMGGBBDRLPRJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CNC(C=1C)=O)Cl)Cl

Computed Properties

• Exact Mass: 286.967147 g/mol
• Monoisotopic Mass: 286.967147 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1
• Molecular Weight: 288.6

Additional information on 2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine

Introduction to 2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361515-41-4)

2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine, identified by its CAS number 1361515-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine, particularly the presence of hydroxyl, methyl, and trichlorophenyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The compound's molecular structure is characterized by a pyridine ring substituted with a hydroxyl group at the 2-position, a methyl group at the 3-position, and a 2,3,4-trichlorophenyl group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The trichlorophenyl moiety, in particular, is known for its ability to enhance lipophilicity and binding affinity, making it a common feature in many pharmacologically active agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine. Research studies have demonstrated its potential role in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The hydroxyl group in the molecule can participate in hydrogen bonding interactions with biological targets, while the methyl and trichlorophenyl groups contribute to hydrophobic interactions and electronic modulation. These properties make 2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine a promising candidate for further investigation.

One of the most compelling aspects of this compound is its versatility as a chemical scaffold. By modifying different functional groups or substituents on the pyridine ring, researchers can fine-tune its biological activity to target specific diseases or conditions. For instance, studies have shown that derivatives of 2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This suggests that the compound may have therapeutic benefits in managing chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and hydroxylation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

From a medicinal chemistry perspective, 2-Hydroxy-3-methyl-4-(2,3,4-trichlorophenyl)pyridine serves as an excellent starting point for designing novel drug candidates. Its structural motif allows for easy modifications without compromising essential pharmacological properties. Researchers have leveraged this flexibility to develop analogs with enhanced potency or selectivity against specific biological targets. Such derivatives hold promise for treating a range of diseases where current therapies are limited or ineffective.

The pharmacokinetic profile of